Cas no 19213-23-1 (1H-Benzotriazole,1-(1-pyrrolidinylmethyl)-)

• Product Name: 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)-
• CAS No: 19213-23-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 123419
• PubChem ID: 29502
• Update Time: 2025-11-02

1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)-
• 1-(pyrrolidin-1-ylmethyl)benzotriazole
• (1-PYRROLIDINYLMETHYL)BENZOTRIAZOLE 97&
• (1-pyrrolidinylmethyl)benzotriazole, mixture of bt1 and bt2 isomers
• (1-PYRROLIDINYLMETHYL)BENZOTRIAZOLE, 97% , MIXTURE OF BT1 AND BT2 ISOMERS
• AE-848/34542017
• DTXSID10274876
• 1-(1-pyrrolidinylmethyl)-1H-1,2,3-benzotriazole
• 1-(Pyrrolidin-1-ylmethyl)-1H-1,2,3-benzotriazole
• 1H-Benzotriazole, 1-(1-pyrrolidinylmethyl)-
• 19213-23-1
• AKOS002662866
• SR-01000197712
• J-012417
• (1-pyrrolidinylmethyl)benzotriazole
• BIDD:GT0057
• 1-(Pyrrolidin-1-ylmethyl)-1H-benzo[d][1,2,3]triazole
• 1-[(Pyrrolidin-1-yl)methyl]-1H-benzotriazole
• starbld0038246
• 1-[(pyrrolidin-1-yl)methyl]-1H-1,2,3-benzotriazole
• Oprea1_689163
• CBDivE_006652
• 1-pyrrolidin-1-ylmethyl-1h-benzotriazole
• SR-01000197712-1
• SCHEMBL4340679

• Inchi： 1S/C11H14N4/c1-2-6-11-10(5-1)12-13-15(11)9-14-7-3-4-8-14/h1-2,5-6H,3-4,7-9H2
• InChI Key： URXUWDKSGHWDFQ-UHFFFAOYSA-N
• SMILES： N1(CN2C3C=CC=CC=3N=N2)CCCC1

Computed Properties

• Exact Mass: 202.12202
• Monoisotopic Mass: 202.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow crystals
• Melting Point: 80-83 °C(lit.)
• PSA: 44.81
• Solubility: Not determined

1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)-

Comprehensive Guide to 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- (CAS No. 19213-23-1): Properties, Applications, and Market Insights

1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- (CAS No. 19213-23-1) is a specialized benzotriazole derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the heterocyclic organic compounds family, characterized by a benzotriazole core modified with a pyrrolidinylmethyl substituent. Its molecular structure contributes to its versatility, particularly in fields requiring corrosion inhibition, UV stabilization, and pharmaceutical intermediates.

The growing interest in 1H-Benzotriazole derivatives is driven by their ability to function as effective metal deactivators and anti-oxidants. Researchers and manufacturers are increasingly exploring its potential in advanced material science and green chemistry applications. With the rise of sustainable industrial processes, this compound has gained attention for its role in developing eco-friendly additives and high-performance coatings.

One of the most searched questions about CAS 19213-23-1 relates to its solubility characteristics. This compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while showing limited solubility in water. This property profile makes it particularly useful in formulation chemistry where controlled solubility is required. Recent studies have focused on improving its aqueous compatibility through molecular modifications, addressing a key challenge in industrial applications.

In the pharmaceutical sector, 1-(1-pyrrolidinylmethyl)-1H-benzotriazole serves as a valuable building block for drug development. Its structural features make it suitable for creating bioactive molecules with potential therapeutic applications. The compound's ability to act as a ligand in metal complexes has also sparked interest in medicinal chemistry research, particularly in developing metal-based therapeutics.

The global market for benzotriazole derivatives has shown steady growth, with increasing demand from automotive, aerospace, and electronics industries. As industries seek more efficient corrosion protection solutions, 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- has emerged as a promising candidate. Market analysts project significant expansion in its applications, particularly in emerging economies where industrial development is accelerating.

From a safety perspective, proper handling of CAS 19213-23-1 requires standard laboratory precautions. While not classified as highly hazardous, it's recommended to use personal protective equipment when working with this chemical compound. The material safety data sheet (MSDS) provides detailed guidance on storage conditions and handling procedures, emphasizing the importance of proper ventilation in work areas.

Recent advancements in synthetic chemistry have improved the production efficiency of 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)-, making it more accessible for research purposes. New catalytic methods and green synthesis routes have reduced production costs while minimizing environmental impact. These developments align with the growing emphasis on sustainable chemical manufacturing practices across the industry.

For researchers investigating structure-activity relationships, this compound offers interesting possibilities due to its modifiable functional groups. The pyrrolidine moiety presents opportunities for further chemical modifications, enabling the creation of novel derivatives with tailored properties. This flexibility makes 1-(1-pyrrolidinylmethyl)-1H-benzotriazole a valuable tool in materials science and drug discovery programs.

Quality control of CAS 19213-23-1 typically involves chromatographic techniques such as HPLC and GC-MS to ensure purity and consistency. Analytical methods have been refined to detect and quantify potential impurities, meeting the stringent requirements of pharmaceutical-grade materials and industrial applications. These quality assurance measures are critical for maintaining the compound's performance in various end-use scenarios.

Looking ahead, the future of 1H-Benzotriazole,1-(1-pyrrolidinylmethyl)- appears promising as new applications continue to emerge. Ongoing research explores its potential in energy storage systems, advanced polymers, and specialty coatings. As industries seek innovative solutions to technical challenges, this versatile compound is well-positioned to play an increasingly important role in next-generation materials and chemical technologies.